Cas no 2227909-70-6 (2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline
• CAS No: 2227909-70-6
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 5877569
• PubChem ID: 165611146
• Update Time: 2025-06-11

2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline
• 2227909-70-6
• EN300-1757394
• 2-[(3R)-3-aminobutyl]-5-fluoro-N,N-dimethylaniline

• Inchi： 1S/C12H19FN2/c1-9(14)4-5-10-6-7-11(13)8-12(10)15(2)3/h6-9H,4-5,14H2,1-3H3/t9-/m1/s1
• InChI Key： HEBUGFBOSWEWME-SECBINFHSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)CC[C@@H](C)N

Computed Properties

• Exact Mass: 210.15322678g/mol
• Monoisotopic Mass: 210.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline

Comprehensive Overview of 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline (CAS No. 2227909-70-6)

The compound 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline (CAS No. 2227909-70-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a chiral 3-aminobutyl group and a 5-fluoro substitution on the aromatic ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for neurological and metabolic disorders.

One of the key aspects of 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline is its stereochemistry. The (3R) configuration plays a critical role in its biological activity, as enantiopure compounds often exhibit distinct pharmacokinetic and pharmacodynamic properties. This has led to increased demand for enantioselective synthesis methods, which are a hot topic in modern organic chemistry. The compound's N,N-dimethylaniline moiety further enhances its versatility, enabling it to participate in various coupling reactions and serve as a building block for more complex structures.

In recent years, the scientific community has shown growing interest in fluoro-substituted aromatic compounds, and 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline is no exception. The introduction of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity to biological targets. This trend aligns with the broader focus on fluorine chemistry in drug design, a subject frequently searched in academic and industrial databases. The compound's 5-fluoro group makes it a promising candidate for further derivatization in medicinal chemistry programs.

From a synthetic perspective, CAS No. 2227909-70-6 presents interesting challenges and opportunities. Its preparation typically involves multi-step sequences, including asymmetric synthesis to control the (3R) stereocenter. Recent advancements in catalytic asymmetric hydrogenation and enzymatic resolution have provided more efficient routes to this compound, reflecting the industry's shift toward greener and more sustainable methodologies. These developments are particularly relevant given the current emphasis on green chemistry and process optimization in pharmaceutical manufacturing.

The analytical characterization of 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline requires sophisticated techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring the compound's purity and stereochemical integrity, which are essential for its intended applications. The growing importance of quality control in fine chemical production has made these analytical topics highly searched in scientific literature and online resources.

Looking ahead, 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline is poised to play a significant role in the development of novel therapeutic agents. Its structural features make it particularly suitable for central nervous system (CNS) drug discovery, an area that has seen increased research activity due to the rising prevalence of neurological disorders. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it an attractive scaffold for neuroscientists and medicinal chemists alike.

In conclusion, 2-(3R)-3-aminobutyl-5-fluoro-N,N-dimethylaniline (CAS No. 2227909-70-6) represents a fascinating case study in modern medicinal chemistry. Its combination of stereochemical complexity, fluorine substitution, and versatile reactivity positions it as a valuable tool for researchers working at the intersection of organic synthesis and drug development. As the pharmaceutical industry continues to explore new chemical space, compounds like this will undoubtedly contribute to the next generation of innovative therapies.